2-(2-Amino-4-chlorophenoxy)acetic acid

• CAS No.: 52298-23-4
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 2-(2-amino-4-chlorophenoxy)acetic acid
• InChI: InChI=1S/C8H8ClNO3/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key: MKZNQHZWFOIXNT-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)N)OCC(=O)O

Description

2-(2-Amino-4-chlorophenoxy)acetic acid is a substituted phenoxyacetic acid derivative with an amino group (-NH₂) at the 2-position and a chlorine atom (-Cl) at the 4-position of the phenoxy ring. Its molecular formula is C₈H₇ClNO₃, and its molecular weight is approximately 200.45 g/mol. This compound is primarily utilized in the synthesis of dyes, such as Direct Red 174 (C.I. 28686), where it serves as a diazotization precursor . The amino group enhances reactivity in coupling reactions, making it critical for forming azo dyes.

Comparison with Similar Compounds

Structural Analogues: Substituent Variations

The biological and chemical properties of phenoxyacetic acids are highly dependent on substituent positions and functional groups. Below is a detailed comparison with key structural analogs:

Table 1: Structural and Physicochemical Properties of Phenoxyacetic Acid Derivatives

Compound Name	Substituents (Phenoxy Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(2-Amino-4-chlorophenoxy)acetic acid	2-NH₂, 4-Cl	C₈H₇ClNO₃	200.45	Dye synthesis (azo coupling)
4-Chlorophenoxyacetic acid (4-CPA)	4-Cl	C₈H₇ClO₃	186.59	Plant growth regulator; pKa ≈ 3.73*
2,4-Dichlorophenoxyacetic acid (2,4-D)	2-Cl, 4-Cl	C₈H₆Cl₂O₃	221.04	Herbicide; solubility: 395 mg/L (pH 1)
2-(2-Chlorophenoxy)acetic acid	2-Cl	C₈H₇ClO₃	186.6	Intermediate in organic synthesis
2-(2-Bromo-4-chlorophenoxy)acetic acid	2-Br, 4-Cl	C₈H₆BrClO₃	265.49	High molecular weight halogenated analog
2-(4-Chloro-2-hydroxyphenoxy)acetic acid	4-Cl, 2-OH	C₈H₇ClO₄	202.59	Enhanced hydrogen bonding capability
2-(2-Nitrophenoxy)acetic acid	2-NO₂	C₈H₇NO₅	197.15	Nitro group imparts electron-withdrawing effects

Note: The pKa value for 4-CPA is inferred from MCPA (4-chloro-2-methylphenoxyacetic acid), a structurally similar herbicide .

Functional Group Impact on Properties

Amino Group (-NH₂): Introduces basicity and reactivity in diazotization reactions, critical for dye synthesis .

Chlorine/Bromine Substituents: Electron-withdrawing effects stabilize the phenoxy ring, influencing acidity. For example, 2,4-D (dichloro) has a lower pKa (~2.6–2.8) than 4-CPA due to enhanced electron withdrawal . Bromine increases molecular weight and lipophilicity, which may affect membrane permeability in biological systems .

Hydroxy (-OH) and Nitro (-NO₂) Groups: Hydroxy groups facilitate hydrogen bonding, impacting crystal packing and solubility . Nitro groups are strongly electron-withdrawing, reducing the pKa of the acetic acid moiety and altering reactivity in electrophilic substitutions .